Cas no 1049211-28-0 (3-cyclopentyl-N-(2-{[(ethylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)propanamide)

• Product Name: 3-cyclopentyl-N-(2-{[(ethylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)propanamide
• CAS No: 1049211-28-0
• MF: C₂₁H₂₇N₃O₂S₂
• MW: 417.587982416153
• CID: 6059971
• PubChem ID: 25582503
• Update Time: 2025-10-21

3-cyclopentyl-N-(2-{[(ethylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-N-(2-{[(ethylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)propanamide
• 3-cyclopentyl-N-[2-[2-(ethylamino)-2-oxoethyl]sulfanyl-4-phenyl-1,3-thiazol-5-yl]propanamide
• 1049211-28-0
• VU0631899-1
• AKOS024492772
• F5034-0548
• 3-cyclopentyl-N-(2-((2-(ethylamino)-2-oxoethyl)thio)-4-phenylthiazol-5-yl)propanamide

• Inchi： 1S/C21H27N3O2S2/c1-2-22-18(26)14-27-21-24-19(16-10-4-3-5-11-16)20(28-21)23-17(25)13-12-15-8-6-7-9-15/h3-5,10-11,15H,2,6-9,12-14H2,1H3,(H,22,26)(H,23,25)
• InChI Key： DDZCUBSYKLNTCF-UHFFFAOYSA-N
• SMILES： C(NC1SC(SCC(NCC)=O)=NC=1C1=CC=CC=C1)(=O)CCC1CCCC1

Computed Properties

• Exact Mass: 417.15446946g/mol
• Monoisotopic Mass: 417.15446946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 3-cyclopentyl-N-(2-{[(ethylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)propanamide

Research Briefing on 3-cyclopentyl-N-(2-{[(ethylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)propanamide (CAS: 1049211-28-0)

In recent years, the compound 3-cyclopentyl-N-(2-{[(ethylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)propanamide (CAS: 1049211-28-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole scaffold and cyclopentyl-propanamide moiety, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-cyclopentyl-N-(2-{[(ethylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)propanamide involves a multi-step process that includes the formation of the thiazole core, followed by the introduction of the cyclopentyl and propanamide groups. Recent studies have optimized this synthetic route to improve yield and purity, making it more feasible for large-scale production. The compound's structure has been confirmed using advanced spectroscopic techniques such as NMR and mass spectrometry, ensuring its chemical integrity for further studies.

From a biological perspective, this compound has demonstrated notable activity as a modulator of specific protein targets, particularly in the context of inflammatory and oncological pathways. In vitro studies have shown that it effectively inhibits key enzymes involved in these pathways, leading to reduced cell proliferation and inflammation. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory and anti-cancer therapies.

Recent preclinical studies have further explored the pharmacokinetic and pharmacodynamic properties of 3-cyclopentyl-N-(2-{[(ethylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)propanamide. The compound exhibits favorable bioavailability and metabolic stability, with minimal off-target effects observed in animal models. These attributes highlight its suitability for further development as a therapeutic agent. However, additional studies are required to fully elucidate its mechanism of action and to assess its safety profile in humans.

In conclusion, 3-cyclopentyl-N-(2-{[(ethylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)propanamide represents a promising candidate in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable subject for ongoing research. Future studies should focus on advancing its clinical translation, with the ultimate goal of addressing unmet medical needs in inflammation and oncology.